4-Aminoazobenzene-3,4/'-disulfonic acid
4-Aminoazobenzene-3,4/'-disulfonic acid
4-aminoazobenzene-3,4'-disulfonic acid is a member of the class of azobenzenes that is azobenzene in which one of the phenyl groups is substituted at the para position by a sulfo group, while the other is substituted at a meta position by a sulfo group and at the para position by an amino group. The disodium salt is the biological stain 'fast yellow'. It is a member of azobenzenes, an amino sulfonic acid and a primary arylamine. It is a conjugate acid of a 4-aminoazobenzene-3,4'-disulfonate.
Brand Name:
Vulcanchem
CAS No.:
101-50-8
VCID:
VC0089891
InChI:
InChI=1S/C12H11N3O6S2/c13-11-6-3-9(7-12(11)23(19,20)21)15-14-8-1-4-10(5-2-8)22(16,17)18/h1-7H,13H2,(H,16,17,18)(H,19,20,21)
SMILES:
C1=CC(=CC=C1N=NC2=CC(=C(C=C2)N)S(=O)(=O)O)S(=O)(=O)O
Molecular Formula:
C12H11N3O6S2
Molecular Weight:
357.4 g/mol
4-Aminoazobenzene-3,4/'-disulfonic acid
CAS No.: 101-50-8
Main Products
VCID: VC0089891
Molecular Formula: C12H11N3O6S2
Molecular Weight: 357.4 g/mol
| CAS No. | 101-50-8 |
|---|---|
| Product Name | 4-Aminoazobenzene-3,4/'-disulfonic acid |
| Molecular Formula | C12H11N3O6S2 |
| Molecular Weight | 357.4 g/mol |
| IUPAC Name | 2-amino-5-[(4-sulfophenyl)diazenyl]benzenesulfonic acid |
| Standard InChI | InChI=1S/C12H11N3O6S2/c13-11-6-3-9(7-12(11)23(19,20)21)15-14-8-1-4-10(5-2-8)22(16,17)18/h1-7H,13H2,(H,16,17,18)(H,19,20,21) |
| Standard InChIKey | DCYBHNIOTZBCFS-UHFFFAOYSA-N |
| SMILES | C1=CC(=CC=C1N=NC2=CC(=C(C=C2)N)S(=O)(=O)O)S(=O)(=O)O |
| Canonical SMILES | C1=CC(=CC=C1N=NC2=CC(=C(C=C2)N)S(=O)(=O)O)S(=O)(=O)O |
| Description | 4-aminoazobenzene-3,4'-disulfonic acid is a member of the class of azobenzenes that is azobenzene in which one of the phenyl groups is substituted at the para position by a sulfo group, while the other is substituted at a meta position by a sulfo group and at the para position by an amino group. The disodium salt is the biological stain 'fast yellow'. It is a member of azobenzenes, an amino sulfonic acid and a primary arylamine. It is a conjugate acid of a 4-aminoazobenzene-3,4'-disulfonate. |
| PubChem Compound | 60996 |
| Last Modified | Nov 11 2021 |
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